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Chemical Identity and Properties

The table below outlines the basic identifiers and physical properties for Acrylonitrile [1] [2].

Property Details

Synonyms Acrylonitrile monomer, AN, Cyanoethylene, Propenenitrile, 2-Propenenitrile, VCN,
Vinyl cyanide [1] [2]

CAS No. 107-13-1 [1] [2]

Molecular
Formula

C₃H₃N / CH₂=CHCN [1] [2]

Molecular Weight 53.1 g/mol [1] [2]

Physical
Description

Colorless to pale-yellow liquid with an unpleasant, pungent odor of garlic or
onions [1] [2] [3]

Boiling Point 171°F (77°C) [1] [2]

Specific Gravity 0.81 [1] [2]
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Property Details

Vapor Pressure 83 mmHg [1] [2]

Solubility in Water 7% (70 g/L) [1] [3]

Odor Threshold Note: Odor can only be detected above the Permissible Exposure Level (PEL) [1]

Hazards Identification

Acrylonitrile presents multiple significant health and physical hazards.

Hazard Type Classification

Health Rating High (NFPA 4 - Material that on very short exposure could cause death or major
residual injury [2]

Flammability
Rating

High (NFPA 3) - Liquids and solids that can be ignited under almost all ambient
temperature conditions [2]

Reactivity Rating Moderate (NFPA 2) - Readily capable of violent, non-explosive change at
elevated T/P [2]

OSHA Skin
Notation

Skin - This notation indicates the potential for systemic toxicity via dermal
absorption and skin contact [1] [2]

Carcinogenicity Potential Occupational Carcinogen - Classified by NIOSH, OSHA, and IARC
(IARC upgraded it to "carcinogenic to humans" in 2024) [1] [2] [3]

Major Health Effects:

Acute Exposure (All Routes): Symptoms include irritation of the eyes, skin, and respiratory tract;

headache; sneezing; nausea; vomiting; weakness; dizziness; and asphyxia. Severe exposure can
lead to tremors, convulsions, collapse, mild jaundice, low-grade anemia, and could be fatal [1] [4].

Dermal Contact: Causes severe localized irritation, pain, blistering (vesiculation), peeling, and can
lead to scaling or allergic dermatitis [1] [4].
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Chronic Exposure: Can cause central nervous system effects such as headache, insomnia, chest

pains, fatigue, malaise, and irritability. It is a skin sensitizer and a possible human carcinogen, with
studies linking it to lung cancer [1] [4].

Exposure Controls and Personal Protection

Strict engineering controls and personal protective equipment (PPE) are mandatory.

Exposure Limits:

Organization Exposure Limit Type Value Notation

NIOSH REL TWA (Time-Weighted Average) 1 ppm Ca, Skin

Ceiling (15-minute) 10 ppm Ca, Skin

OSHA PEL TWA 2 ppm Skin

Action Level 1 ppm Skin

Ceiling (15-minute) 10 ppm Skin

IDLH Immediate Danger Ca [60 ppm] (NIOSH) [1]

Personal Protective Equipment (PPE):

Skin Protection: Prevent skin contact. Wear appropriate chemical-resistant gloves, aprons, and
boots. Wash skin immediately if contaminated [1].

Eye Protection: Prevent eye contact. Use safety goggles or a face shield. Eyewash stations and
quick-drench showers must be readily available [1].

Respiratory Protection: Based on NIOSH recommendations [1]:
Above the REL or at any detectable concentration: Use a self-contained breathing

apparatus (SCBA) or a supplied-air respirator operated in pressure-demand mode, both with a
full facepiece.

Handling and Storage Protocols
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Safe Handling:

Use only in a certified fume hood or with other local exhaust ventilation to maintain exposures below
recommended limits [1] [4].

Avoid all contact with skin, eyes, and clothing.
Remove and replace clothing that becomes wet or contaminated, as the material is flammable and

can be absorbed through the skin [1].

Storage Requirements:

Store in a cool, well-ventilated area, away from incompatible materials [5].

Incompatibilities: Strong oxidizers, strong acids, strong alkalis, bromine, copper, and amines [1].
Polymerization Hazard: Unless inhibited, it may polymerize spontaneously when heated or in the

presence of strong alkali. Ensure the inhibitor (usually methylhydroquinone) is present [1].

First Aid Measures

Route of
Exposure

Immediate Procedure

Inhalation Move person to fresh air. Provide respiratory support. Seek medical attention
immediately [1].

Skin Contact Water wash immediately. Remove contaminated clothing. Seek medical attention
[1].

Eye Contact Irrigate immediately with copious amounts of water for at least 15 minutes. Seek
medical attention [1].

Ingestion Do NOT induce vomiting. Seek medical attention immediately [1].

Metabolic Pathways

Understanding the metabolism of Acrylonitrile is critical for anticipating its toxicological effects. It is readily

absorbed and metabolized primarily via two pathways [4]. The following diagram illustrates these key

metabolic and toxicity pathways.
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Major Pathway: Glutathione Conjugation Cytochrome P450 Pathway

Acrylonitrile

Conjugation with
Glutathione (GSH)

Oxidation by
CYP2E1

2-Cyanoethylmercapturic Acid (CEA)

Excreted in Urine

2-Cyanoethylene Oxide (CEO)

Release of Cyanide Systemic Toxicity
(CNS, Liver, etc.)

Thiocyanate (SCN⁻)

Excreted in Urine

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Why is there a "Skin" notation for acrylonitrile, and why is dermal protection so critical? The

"Skin" notation indicates that acrylonitrile is readily absorbed through the skin into the systemic circulation.

Sufficient dermal exposure can cause not only severe local irritation and blistering but also systemic effects

identical to those seen from inhalation, such as dizziness, nausea, and central nervous system depression [4].

Therefore, skin contact is a significant exposure route that must be prevented with chemical-resistant PPE.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 7 Tech Support

https://www.smolecule.com/products/s624069?utm_src=pdf-body-img
https://www.gov.uk/government/publications/acrylonitrile-properties-incident-management-and-toxicology/acrylonitrile-toxicological-overview
https://www.smolecule.com/products/s624069?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q2: What is the primary carcinogenic concern with acrylonitrile? The International Agency for Research

on Cancer (IARC) has classified acrylonitrile as carcinogenic to humans (Group 1), finding sufficient

evidence linking it to lung cancer. It had previously been classified as a possible human carcinogen (Group

2B) [3]. NIOSH and OSHA treat it as a potential occupational carcinogen, recommending that exposure be

reduced to the lowest feasible concentration [1] [2].

Q3: How is acrylonitrile excreted from the body, and how can exposure be monitored? Acrylonitrile

does not accumulate in the body. The majority of an absorbed dose is excreted in the urine within 24 to 48

hours as metabolites [4]. The two primary metabolites are 2-cyanoethylmercapturic acid (CEA) from

glutathione conjugation and thiocyanate from the cytochrome P450 pathway. Biomonitoring through urine

analysis can help assess exposure levels [4] [3].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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